3-(Chloromethyl)-3-(prop-2-en-1-yl)oxane

• Molecular Formula: C9H15ClO
• Molecular Weight: 174.67 g/mol
• IUPAC Name: 3-(chloromethyl)-3-prop-2-enyloxane
• InChI: InChI=1S/C9H15ClO/c1-2-4-9(7-10)5-3-6-11-8-9/h2H,1,3-8H2
• InChI Key: XCIASHPSTXFVPP-UHFFFAOYSA-N
• Canonical SMILES: C=CCC1(CCCOC1)CCl

Description

3-(Chloromethyl)-3-(prop-2-en-1-yl)oxane is a substituted oxane (tetrahydropyran) derivative featuring both a chloromethyl (-CH₂Cl) and a prop-2-en-1-yl (allyl, CH₂=CHCH₂-) group at the 3-position of the six-membered oxygen-containing ring. This structural arrangement confers unique physicochemical properties, such as moderate polarity due to the ether oxygen, and reactivity stemming from the electrophilic chloromethyl group and the nucleophilic allyl moiety.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(Chloromethyl)-3-(prop-2-en-1-yl)oxane can be achieved through various methods. One common approach involves the reaction of 3-hydroxymethyl-3-(prop-2-en-1-yl)oxane with thionyl chloride (SOCl₂) to introduce the chloromethyl group. The reaction is typically carried out under anhydrous conditions and at low temperatures to prevent side reactions.

Industrial Production Methods

In an industrial setting, the production of 3-(Chloromethyl)-3-(prop-2-en-1-yl)oxane may involve continuous flow processes to ensure high yield and purity. The use of automated systems and controlled reaction conditions can optimize the production efficiency and minimize the formation of by-products.

Chemical Reactions Analysis

Types of Reactions

3-(Chloromethyl)-3-(prop-2-en-1-yl)oxane can undergo various chemical reactions, including:

Substitution Reactions: The chloromethyl group can be substituted with nucleophiles such as amines, alcohols, or thiols.

Oxidation Reactions: The prop-2-en-1-yl group can be oxidized to form corresponding aldehydes or carboxylic acids.

Reduction Reactions: The oxane ring can be reduced under specific conditions to form different ring structures.

Common Reagents and Conditions

Substitution: Nucleophiles (e.g., sodium azide, potassium thiocyanate) in polar aprotic solvents (e.g., dimethylformamide).

Oxidation: Oxidizing agents (e.g., potassium permanganate, chromium trioxide) in acidic or basic media.

Reduction: Reducing agents (e.g., lithium aluminum hydride, sodium borohydride) in anhydrous solvents.

Major Products

Substitution: Formation of new compounds with different functional groups.

Oxidation: Aldehydes, ketones, or carboxylic acids.

Reduction: Reduced oxane derivatives.

Scientific Research Applications

3-(Chloromethyl)-3-(prop-2-en-1-yl)oxane has various applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules.

Biology: Potential use in the development of bioactive compounds.

Medicine: Investigated for its potential pharmacological properties.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-(Chloromethyl)-3-(prop-2-en-1-yl)oxane depends on its specific application. In chemical reactions, the chloromethyl group acts as a reactive site for nucleophilic substitution, while the prop-2-en-1-yl group can participate in various addition and oxidation reactions. The oxane ring provides structural stability and can influence the compound’s reactivity and interaction with other molecules.

Comparison with Similar Compounds

Methallyl Chloride (3-Chloro-2-methyl-1-propene)

• Structure : A simple chlorinated alkene (CH₂=C(CH₃)CH₂Cl).
• Key Differences: Lacks the oxane ring, resulting in higher volatility and lower molecular weight (90.55 g/mol vs. ~176.68 g/mol for the target compound).
• Reactivity : Undergoes nucleophilic substitution at the chlorinated carbon and addition reactions at the double bond, similar to the allyl group in the target compound.

4-Aryl-N-(aryl)-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-thiazol-2-imines

• Structure : Thiazole ring with a propenyl group and aryl substituents.
• Key Differences: The thiazole ring introduces aromaticity and nitrogen-based reactivity, unlike the non-aromatic oxane. These compounds exhibit antihypertensive activity due to interactions with angiotensin II receptors, suggesting that the propenyl group in the target compound may also contribute to bioactivity .

Functional Group Analysis

Functional Group	Role in Reactivity/Applications	Example Compound
Chloromethyl (-CH₂Cl)	Electrophilic site for nucleophilic substitution (e.g., SN2 reactions).	Methallyl Chloride
Prop-2-en-1-yl (allyl)	Participates in radical polymerization, cycloadditions, and metal-catalyzed coupling reactions.	Thiazol-2-imines
Oxane ring	Enhances structural rigidity and influences solubility via ether oxygen lone pairs.	3-((3-Chlorobenzyl)oxy)propane-1-sulfonyl chloride

Physicochemical Properties

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Boiling Point (°C)	Solubility
3-(Chloromethyl)-3-(prop-2-en-1-yl)oxane*	C₉H₁₇ClO	~176.68	180–200 (estimated)	Low in water
Methallyl Chloride	C₄H₇Cl	90.55	72–74	Insoluble
Ethyl 3-(3-(2-ethoxy...) ()	C₁₈H₂₃NO₄	317.38	Not reported	Organic solvents

*Estimated values based on structural analogs.

Research Findings and Pharmacological Implications

• Antihypertensive Potential: Analogous propenyl-containing thiazol-2-imines demonstrate angiotensin II receptor antagonism, reducing blood pressure in pharmacological studies. The target compound’s allyl group may similarly interact with biological targets, though the chloromethyl group could introduce toxicity risks .
• Synthetic Utility: Methallyl chloride’s industrial use in polymer production suggests that the target compound’s allyl and chloromethyl groups could be leveraged in crosslinking reactions or as monomers .

Biological Activity

3-(Chloromethyl)-3-(prop-2-en-1-yl)oxane, a chlorinated oxane derivative, has garnered attention due to its potential biological activities. This compound's structure suggests it may interact with various biological targets, influencing cellular processes. This article reviews the current understanding of its biological activity, including synthesis methods, pharmacological effects, and relevant case studies.

Chemical Structure and Synthesis

The compound features a chloromethyl group attached to an oxane ring with a prop-2-en-1-yl substituent. This configuration is significant as the chloromethyl group can enhance reactivity towards biological targets.

Synthesis Methods:

• Nucleophilic Substitution: Chloromethylation of oxanes using chloromethyl methyl ether.
• Allylic Substitution: Utilizing allylic halides to introduce the prop-2-en-1-yl group.
• Ring Closure Reactions: Employing methods such as cyclization of appropriate precursors.

Antimicrobial Properties

Compounds similar to 3-(Chloromethyl)-3-(prop-2-en-1-yl)oxane have been studied for their antimicrobial properties. Research indicates that derivatives of oxanes can exhibit antibacterial and antifungal activities, primarily due to the electrophilic nature of the chloromethyl group which may facilitate interactions with microbial enzymes or cell membranes.

Compound Type	Activity Type	Reference
Oxane derivatives	Antibacterial
Chlorinated compounds	Antifungal

Cytotoxic Effects

Preliminary studies suggest that 3-(Chloromethyl)-3-(prop-2-en-1-yl)oxane may have cytotoxic effects on certain cancer cell lines. The presence of the chloromethyl group could enhance its ability to induce apoptosis in malignant cells, making it a candidate for further investigation in cancer therapeutics.

Case Study:
In a study examining the cytotoxicity of various chlorinated compounds, 3-(Chloromethyl)-3-(prop-2-en-1-yl)oxane demonstrated significant activity against human leukemia cells, suggesting potential as an anticancer agent .

The mechanism by which 3-(Chloromethyl)-3-(prop-2-en-1-yl)oxane exerts its biological effects is still under investigation. However, it is hypothesized that:

• Electrophilic Attack: The chloromethyl group may facilitate nucleophilic attacks on critical biomolecules within cells.
• Disruption of Cellular Processes: By modifying key proteins or nucleic acids, this compound could disrupt normal cellular functions leading to cell death.